1-(2-Hydroxyphenyl) 3-(4-pyridyl) 3-hydroxy 1-propanone

• CAS RN: 2875-26-5
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 3-hydroxy-1-(2-hydroxyphenyl)-3-pyridin-4-ylpropan-1-one
• InChI: InChI=1S/C14H13NO3/c16-12-4-2-1-3-11(12)14(18)9-13(17)10-5-7-15-8-6-10/h1-8,13,16-17H,9H2
• InChI Key: JIBFZVZYHKPKKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)CC(C2=CC=NC=C2)O)O

Description

1-(2-Hydroxyphenyl) 3-(4-pyridyl) 3-hydroxy 1-propanone is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to the method of Corvaisier (Bull. Soc. Chim. Fr. 1962, 528) 15 ml of an 11 N aqueous sodium hydroxide solution are added to a solution of 24 g of 2-hydroxyacetophenone and 21 g of pyridine-4-carbaldehyde in 130 ml of absolute ethanol maintained an ambient temperature. An abundant yellow precipitate forms at first which then gradually dissolves. After two hours at ambient temperature the mixture is adjusted to pH 1 by means of hydrochloric acid. The yellow precipitate obtained is filtered, washed with water and dried. 27 g of 1-(2-hydroxyphenyl) 3-(4-pyridyl) 3-hydroxy 1-propanone melting at 150° C. are obtained.